Cas no 2680797-50-4 (2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-nitropyridin-2-yl)amino)acetic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-nitropyridin-2-yl)amino)acetic acid
• CAS No: 2680797-50-4
• MF: C₂₂H₁₇N₃O₆
• MW: 419.386885404587
• CID: 5666275
• PubChem ID: 165942183
• Update Time: 2025-05-20

2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-nitropyridin-2-yl)amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680797-50-4
• EN300-27723054
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-2-yl)amino)acetic acid
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-nitropyridin-2-yl)amino)acetic acid

• Inchi： 1S/C22H17N3O6/c26-20(27)12-24(21-19(25(29)30)10-5-11-23-21)22(28)31-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18H,12-13H2,(H,26,27)
• InChI Key： MNQXQDUHUPBHQY-UHFFFAOYSA-N
• SMILES： O(C(N(C1C(=CC=CN=1)[N+](=O)[O-])CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 419.11173527g/mol
• Monoisotopic Mass: 419.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 126Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-nitropyridin-2-yl)amino)acetic acid

Comprehensive Overview of 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-nitropyridin-2-yl)amino)acetic acid (CAS No. 2680797-50-4)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-nitropyridin-2-yl)amino)acetic acid (CAS No. 2680797-50-4) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-3-nitro-2-aminopyridine acetic acid, is widely utilized in peptide synthesis, drug discovery, and material science. Its unique structural features, including the Fmoc-protecting group and 3-nitropyridine moiety, make it a versatile building block for researchers aiming to develop novel therapeutics and functional materials.

The growing demand for peptide-based drugs and bioconjugation techniques has propelled the relevance of CAS No. 2680797-50-4. Recent trends in AI-driven drug discovery and high-throughput screening have further highlighted the importance of such specialized reagents. Scientists frequently search for terms like "Fmoc-protected amino acid derivatives" or "nitropyridine applications in medicinal chemistry", reflecting the compound's niche yet critical role in modern research.

One of the standout features of 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-nitropyridin-2-yl)amino)acetic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group offers excellent stability under basic conditions while being readily cleaved under mild acidic conditions, making it ideal for sequential peptide assembly. Additionally, the 3-nitropyridine component introduces electron-withdrawing properties, which can be leveraged for click chemistry or photocatalytic reactions—topics currently trending in green chemistry and sustainable synthesis.

From a synthetic perspective, the compound's carboxylic acid functionality allows for further derivatization, enabling the creation of amide bonds or ester linkages. This flexibility aligns with the rising interest in multifunctional scaffolds for targeted drug delivery and biomaterial engineering. Researchers exploring proteolysis-targeting chimeras (PROTACs) or antibody-drug conjugates (ADCs) may find this compound particularly valuable due to its dual reactivity.

In the context of computational chemistry, CAS No. 2680797-50-4 has also garnered attention. Molecular docking studies often utilize nitropyridine-containing ligands to investigate protein-ligand interactions, especially in kinase inhibition research. The compound's nitro group can serve as a hydrogen bond acceptor, a feature frequently searched in fragment-based drug design (FBDD) queries.

Quality control and analytical characterization of 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-nitropyridin-2-yl)amino)acetic acid are critical for its application. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structure. These methods resonate with the increasing emphasis on quality-by-design (QbD) principles in pharmaceutical manufacturing—a hot topic in regulatory science.

Looking ahead, the compound's potential extends to nanotechnology and bioimaging. The nitropyridine unit's fluorescence-quenching properties could be exploited in molecular probes, aligning with the surge in demand for theranostic agents. As the scientific community continues to explore precision medicine and personalized therapeutics, derivatives of CAS No. 2680797-50-4 may play a pivotal role in next-generation diagnostics and treatments.

In summary, 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-nitropyridin-2-yl)amino)acetic acid represents a multifaceted tool for researchers across disciplines. Its applications span from peptide chemistry to materials science, addressing contemporary challenges in drug development and biomolecular engineering. With the integration of machine learning in chemical research, the compound's utility is likely to expand further, solidifying its position in the toolkit of modern scientists.